Cas no 1447942-64-4 (benzyl 2-methyl-2-(4-oxocyclohexyl)propanoate)

• Product Name: benzyl 2-methyl-2-(4-oxocyclohexyl)propanoate
• CAS No: 1447942-64-4
• MF: C₁₇H₂₂O₃
• MW: 274.354785442352
• CID: 2108511
• Update Time: 2023-11-19

benzyl 2-methyl-2-(4-oxocyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-methyl-2-(4-oxocyclohexyl)propanoate
• HXDSJCNBGQDJFH-UHFFFAOYSA-N
• CID 86690102
• Cyclohexaneacetic acid, α,α-dimethyl-4-oxo-, phenylmethyl ester

• Inchi： 1S/C17H22O3/c1-17(2,14-8-10-15(18)11-9-14)16(19)20-12-13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3
• InChI Key： HXDSJCNBGQDJFH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(C)(C)C1CCC(CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls